Cas no 2260800-16-4 (D-Serine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-methyl-)

• Product Name: D-Serine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-methyl-
• CAS No: 2260800-16-4
• MF: C₁₉H₁₉NO₅
• MW: 341.357865571976
• CID: 5223439
• Update Time: 2025-10-28

D-Serine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• D-Serine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-methyl-
• N-Fmoc-N-methyl-D-serine

• Inchi： 1S/C19H19NO5/c1-20(17(10-21)18(22)23)19(24)25-11-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,16-17,21H,10-11H2,1H3,(H,22,23)/t17-/m1/s1
• InChI Key： ZVWHTEOKMWNXGP-QGZVFWFLSA-N
• SMILES： C(O)(=O)[C@@H](CO)N(C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)C

Additional information on D-Serine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-methyl-

D-Serine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-methyl-

The compound D-Serine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-methyl with CAS No. 2260800-16-4 is a significant molecule in the field of organic chemistry and drug discovery. This compound is a derivative of D-serine, a naturally occurring amino acid that plays a crucial role in various biological processes, including neurotransmission and immune regulation. The modification of D-serine with the N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-methyl group introduces unique chemical properties, making it a valuable tool in research and development.

Recent studies have highlighted the importance of D-Serine derivatives in modulating neuronal activity and synaptic plasticity. The fluorenylmethoxycarbonyl (Fmoc) group attached to the nitrogen atom enhances the compound's stability and solubility, which are critical factors in drug delivery systems. This modification also facilitates the synthesis of more complex molecules, enabling researchers to explore novel therapeutic targets.

The synthesis of D-Serine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-methyl involves a multi-step process that combines peptide chemistry and protecting group strategies. The use of the Fmoc group as a protecting agent is a well-established method in solid-phase peptide synthesis (SPPS), ensuring high yields and purity. The methyl group further stabilizes the molecule by reducing steric hindrance and improving its pharmacokinetic profile.

One of the most promising applications of this compound is in the development of neuroprotective agents. Preclinical studies have demonstrated that D-Serine derivatives can enhance glutamate signaling and protect against neurotoxicity induced by excitatory amino acids. These findings suggest potential therapeutic benefits for conditions such as Alzheimer's disease, stroke, and epilepsy.

Moreover, the Fmoc-N-methyl-D-serine derivative has been utilized as a building block in the construction of larger biomolecules, such as peptides and proteins. Its compatibility with various coupling reagents and its ability to withstand harsh reaction conditions make it an ideal choice for complex molecule synthesis.

Recent advancements in computational chemistry have also enabled researchers to predict the bioavailability and toxicity of D-Serine derivatives with greater accuracy. Molecular docking studies have revealed that this compound can interact with key receptors involved in neurotransmission, providing insights into its mechanism of action.

In conclusion, D-Serine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-methyl (CAS No. 2260800-16-4) is a versatile compound with wide-ranging applications in drug discovery and organic synthesis. Its unique chemical properties and biological activity make it a valuable tool for researchers aiming to develop innovative therapeutic agents.